Cas no 20145-47-5 ( )

• Product Name: &nbsp
• CAS No: 20145-47-5
• MF: C₁₂H₁₈
• MW: 162.271323680878
• CID: 909119
• PubChem ID: 291896
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-ethenyl-1,2,3,4,5-pentamethylcyclopenta-1,3-diene
• 1,2,3,4,5-pentamethyl-5-vinyl-1,3-cyclopentadiene
• AC1L6GTY
• AC1Q29VV
• AG-J-29611
• AR-1G7967
• CTK4E3400
• NSC157460
• NSC-157460
• 20145-47-5
• DTXSID90303234
• 5-vinyl-1,2,3,4,5-penta-methylcyclopentadiene
•  

• Inchi： 1S/C12H18/c1-7-12(6)10(4)8(2)9(3)11(12)5/h7H,1H2,2-6H3
• InChI Key： JIYLILRKCWRGSY-UHFFFAOYSA-N
• SMILES： C1(C=C)(C)C(C)=C(C)C(C)=C1C

Computed Properties

• Exact Mass: 162.14094
• Monoisotopic Mass: 162.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.869
• Boiling Point: 190.6°C at 760 mmHg
• Flash Point: 58.7°C
• Refractive Index: 1.517
• PSA: 0
• LogP: 3.86510